Cas no 23931-05-7 (5alpha-Pregnan-1beta-ol, 3alpha-amino-)

• Product Name: 5alpha-Pregnan-1beta-ol, 3alpha-amino-
• CAS No: 23931-05-7
• MF: C₂₁H₃₇NO
• MW: 319.524586439133
• CID: 2659598
• Update Time: 2023-08-06

5alpha-Pregnan-1beta-ol, 3alpha-amino- Chemical and Physical Properties

Names and Identifiers

• 3α-Amino-5α-pregnan-1β-ol
• 3-Aminopregnan-1-ol #
• 5.alpha.-Pregnan-1.beta.-ol, 3.alpha.-amino-
• Pregnan-1-ol, 3-amino-, (1.beta.,3.alpha.,5.alpha.)-
• MSRWJWJFJPQWDI-UXXFREBZSA-N
• 3alpha-Amino-5alpha-pregnan-1beta-ol
• 5alpha-Pregnan-1beta-ol, 3alpha-amino-

• Inchi： 1S/C21H37NO/c1-4-13-6-8-17-16-7-5-14-11-15(22)12-19(23)21(14,3)18(16)9-10-20(13,17)2/h13-19,23H,4-12,22H2,1-3H3/t13-,14-,15-,16-,17-,18-,19+,20+,21-/m0/s1
• InChI Key： MSRWJWJFJPQWDI-UXXFREBZSA-N
• SMILES： O[C@@H]1C[C@H](C[C@@H]2CC[C@H]3[C@@H]4CC[C@H](CC)[C@@]4(C)CC[C@@H]3[C@]21C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 465
• Topological Polar Surface Area: 46.2